Cas no 66335-38-4 (5’-Deoxy-5-fluoro Cytidine)

• Product Name: 5’-Deoxy-5-fluoro Cytidine
• CAS No: 66335-38-4
• MF: C₉H₁₂FN₃O₄
• MW: 245.207685470581
• MDL: MFCD07369278
• CID: 58458
• PubChem ID: 253659749
• Update Time: 2025-06-11

5’-Deoxy-5-fluoro Cytidine Chemical and Physical Properties

Names and Identifiers

• 5'-Deoxy-5-fluorocytidine
• 5'-Deoxy-5'-Fluorocytidine
• 5-Fluoro-5'-deoxycytidine
• 4-Amino-1-((2R,3R,4S,5R)-3,4-dihydroxy-5-methyltetrahydrofuran-2-yl)-5-fluoropyrimidin-2(1H)-one
• 5’-Deoxy-5-fluoro Cytidine
• 5-deoxy-5-fluorocytidine
• 5-DFCR
• Capecitabine Related CoMpound A
• 4-Amino-1-(5-deoxy-β-D-ribofuranosyl)-5-fluoropyrimidin-2(1H)-one
• 5′-Deoxy-5-fluorocytidine
• Cytidine, 5'-deoxy-5-fluoro-
• 8RWB05I6ON
• 5 -Deoxy-5-fluorocytidine
• 5'-Dfcr
• Cytidine, 5'-deoxy-5-fluoro
• Capecitabine related compound A [USP]
• Capecitabine metabolite
• PubChem14207
• 5`-Deoxy-5-fluorocytidine
• KSC352Q1P
• CYT006
• Capecitabine impurity A
• AKOS015840076
• 4-amino-1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-methyloxolan-2-yl]-5-fluoropyrimidin-2-one
• AS-15620
• PD053791
• AKOS015896907
• DTXSID00216543
• UNII-8RWB05I6ON
• 66335-38-4
• CHEMBL3244492
• YSNABXSEHNLERR-ZIYNGMLESA-N
• MFCD07369278
• EN300-396607
• 4-Amino-1-(5-deoxy-beta-D-ribofuranosyl)-5-fluoropyrimidin-2(1H)-one (5'-Deoxy-5-fluorocytidine)
• 5'-Deoxy-5-fluoro Cytidine
• Q27149675
• SCHEMBL331944
• CHEBI:80627
• 4-aMino-1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-Methyloxolan-2-yl]-5-fluoro-1,2-dihydropyriMidin-2-one
• AC-4244
• 5'-Deoxy-5-fluorocytidine (5'-DFCR)
• DTXCID30139034

• MDL： MFCD07369278
• Inchi： 1S/C9H12FN3O4/c1-3-5(14)6(15)8(17-3)13-2-4(10)7(11)12-9(13)16/h2-3,5-6,8,14-15H,1H3,(H2,11,12,16)/t3-,5-,6-,8-/m1/s1
• InChI Key： YSNABXSEHNLERR-ZIYNGMLESA-N
• SMILES： FC1C(N)=NC(N(C=1)[C@H]1[C@@H]([C@@H]([C@@H](C)O1)O)O)=O

Computed Properties

• Exact Mass: 245.08100
• Monoisotopic Mass: 245.08118403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 108

Experimental Properties

• Color/Form: Powder
• Density: 1.8±0.1 g/cm3
• Melting Point: 203.0 to 210.0 deg-C
• Boiling Point: 437.8°C at 760 mmHg
• Flash Point: 218.6±31.5 °C
• Refractive Index: 1.7
• PSA: 110.60000
• LogP: -0.81510

5’-Deoxy-5-fluoro Cytidine Security Information

• Signal Word：Warning
• Hazard Statement： H302+H312+H332-H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36; S37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents

Additional information on 5’-Deoxy-5-fluoro Cytidine

Recent Advances in 5’-Deoxy-5-fluoro Cytidine (CAS: 66335-38-4) Research: A Comprehensive Review

5’-Deoxy-5-fluoro Cytidine (CAS: 66335-38-4) is a fluorinated nucleoside analog that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, a derivative of cytidine, is structurally modified by the substitution of a fluorine atom at the 5-position and the removal of a hydroxyl group at the 5’-position. These modifications enhance its metabolic stability and bioavailability, making it a promising candidate for antiviral and anticancer therapies. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its clinical potential.

One of the key areas of research involving 5’-Deoxy-5-fluoro Cytidine is its role as a prodrug. Upon administration, it is metabolized into 5-fluorouracil (5-FU), a well-known chemotherapeutic agent. This conversion is mediated by cellular enzymes, particularly thymidine phosphorylase, which is often overexpressed in tumor tissues. This tumor-selective activation minimizes systemic toxicity, a major advantage over conventional 5-FU therapy. Recent preclinical studies have demonstrated its efficacy in various cancer models, including colorectal, breast, and pancreatic cancers, with improved therapeutic indices compared to traditional treatments.

In addition to its anticancer properties, 5’-Deoxy-5-fluoro Cytidine has shown promise as an antiviral agent. Research has indicated its potential to inhibit the replication of RNA viruses, including influenza and coronaviruses, by interfering with viral RNA synthesis. The compound’s ability to incorporate into viral RNA and induce lethal mutagenesis has been a focal point of recent investigations. These findings are particularly relevant in the context of emerging viral threats and the ongoing need for broad-spectrum antiviral therapies.

The synthesis and formulation of 5’-Deoxy-5-fluoro Cytidine have also seen significant advancements. Recent studies have explored novel synthetic routes to improve yield and purity, as well as the development of targeted delivery systems such as nanoparticles and liposomes. These innovations aim to enhance the compound’s pharmacokinetic profile and reduce off-target effects. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported a scalable synthesis method that achieved a 75% yield, a marked improvement over previous protocols.

Despite these promising developments, challenges remain in the clinical translation of 5’-Deoxy-5-fluoro Cytidine. Issues such as drug resistance, variable metabolic activation in different patient populations, and the need for combination therapies are areas of active research. Ongoing clinical trials are evaluating its safety and efficacy in humans, with preliminary data suggesting favorable outcomes. For example, a Phase I trial in patients with advanced solid tumors reported manageable toxicity and preliminary evidence of antitumor activity, paving the way for further studies.

In conclusion, 5’-Deoxy-5-fluoro Cytidine (CAS: 66335-38-4) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its dual potential as an anticancer and antiviral agent, coupled with advancements in synthesis and delivery, underscores its therapeutic value. Future research should focus on addressing the remaining challenges and optimizing its clinical use, potentially revolutionizing the treatment of cancer and viral infections.